Cas no 1782265-53-5 (2,7-Diazaspiro[3.5]nonane-2-ethanamine, N,N-dimethyl-)

• Product Name: 2,7-Diazaspiro[3.5]nonane-2-ethanamine, N,N-dimethyl-
• CAS No: 1782265-53-5
• MF: C₁₁H₂₃N₃
• MW: 197.320422410965
• CID: 5253623
• Update Time: 2025-07-20

2,7-Diazaspiro[3.5]nonane-2-ethanamine, N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,7-Diazaspiro[3.5]nonane-2-ethanamine, N,N-dimethyl-

• Inchi： 1S/C11H23N3/c1-12-5-8-14-9-11(10-14)3-6-13(2)7-4-11/h12H,3-10H2,1-2H3
• InChI Key： XECZYTPDBLKJNS-UHFFFAOYSA-N
• SMILES： C1C2(CCN(C)CC2)CN1CCNC

Additional information on 2,7-Diazaspiro[3.5]nonane-2-ethanamine, N,N-dimethyl-

Professional Introduction to 2,7-Diazaspiro[3.5]nonane-2-ethanamine, N,N-dimethyl- (CAS No. 1782265-53-5)

2,7-Diazaspiro[3.5]nonane-2-ethanamine, N,N-dimethyl-, identified by its CAS number 1782265-53-5, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic amine derivative features a complex nitrogen-rich core, making it a promising candidate for further exploration in drug discovery and therapeutic applications. The compound's molecular framework, characterized by its spirocyclic connectivity and N,N-dimethyl substitution on the amine group, contributes to its distinctive chemical properties and potential biological activities.

The spirocyclic structure of 2,7-Diazaspiro[3.5]nonane-2-ethanamine, N,N-dimethyl- introduces a rigid conformational constraint that can influence its interactions with biological targets. This rigidity is often exploited in medicinal chemistry to enhance binding affinity and selectivity. The presence of two nitrogen atoms within the spirocycle further increases the compound's potential for hydrogen bonding and other non-covalent interactions, which are critical for modulating biological activity. These features make it an intriguing scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in nitrogen-rich heterocycles as pharmacophores due to their ability to modulate various biological pathways. Spirocyclic compounds, in particular, have shown promise in addressing challenges associated with drug resistance and off-target effects. The N,N-dimethyl substitution on the amine group not only enhances the compound's solubility but also stabilizes its reactive intermediates, making it more suitable for synthetic transformations and functionalization.

One of the most compelling aspects of 2,7-Diazaspiro[3.5]nonane-2-ethanamine, N,N-dimethyl- is its potential as a precursor for more complex derivatives. Researchers have been exploring its utility in generating libraries of analogs with tailored biological activities. For instance, modifications at the spirocycle or the N,N-dimethyl substituents can lead to compounds with enhanced potency or selectivity against specific targets. This flexibility underscores the compound's value as a building block in drug discovery.

The synthesis of 2,7-Diazaspiro[3.5]nonane-2-ethanamine, N,N-dimethyl- presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. However, advances in catalytic methods and asymmetric synthesis have made it increasingly feasible to construct such complex molecules efficiently. These advancements have opened up new avenues for exploring the synthetic pathways of this compound and its derivatives.

Recent studies have begun to uncover the biological potential of 2,7-Diazaspiro[3.5]nonane-2-ethanamine, N,N-dimethyl- by investigating its interactions with various biological targets. Initial screenings have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders and inflammation. While these findings are preliminary, they highlight the need for further investigation into its pharmacological profile.

The development of high-throughput screening (HTS) technologies has accelerated the process of identifying bioactive compounds like 2,7-Diazaspiro[3.5]nonane-2-ethanamine, N,N-dimethyl-. By leveraging HTS platforms, researchers can rapidly assess the compound's activity across a wide range of targets, providing valuable insights into its therapeutic potential. Additionally, computational modeling techniques are being employed to predict how structural modifications might influence biological activity, further guiding the design of optimized derivatives.

The role of 2,7-Diazaspiro[3.5]nonane-2-ethanamine, N,N-dimethyl- in drug discovery is not limited to small-molecule therapeutics. Its unique structural features make it a promising candidate for developing biologics or peptidomimetics that mimic natural bioactive molecules while offering improved stability and bioavailability. Such applications could expand its utility beyond traditional small-molecule drugs.

As research continues to evolve, the understanding of 2,7-Diazaspiro[3.5]nonane-2-ethanamine, N,N-dimethyl- will undoubtedly expand. New synthetic methodologies may emerge that allow for more efficient production and functionalization of this compound, while computational tools will provide deeper insights into its mechanism of action. These advancements will be crucial in translating laboratory findings into clinical applications.

In conclusion, 2 ,7 -Diazaspiro [ 3 . 5 ] non ane - 2 - eth an am ine , N ,N - dim ethyl - ( CAS No . 1 78 226 5 -53 -5 ) represents a significant advancement in medicinal chemistry with its unique spirocyclic structure and versatile biological potential . Its exploration promises to yield novel therapeutic agents that address unmet medical needs . As research progresses , this compound is poised to play a pivotal role in shaping the future of drug discovery and development .